Cas no 899741-04-9 (N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899741-04-9
• MF: C₂₀H₁₆FN₃O₃
• MW: 365.357748031616
• CID: 5487306
• Update Time: 2025-06-13

N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[2-(aminocarbonyl)phenyl]-1-[(4-fluorophenyl)methyl]-1,6-dihydro-6-oxo-
• N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16FN3O3/c21-15-8-5-13(6-9-15)11-24-12-14(7-10-18(24)25)20(27)23-17-4-2-1-3-16(17)19(22)26/h1-10,12H,11H2,(H2,22,26)(H,23,27)
• InChI Key： IEBNBZQRRLEUBZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1C(N)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-04-9)

N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS number 899741-04-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a category known for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of multiple functional groups such as carbamoyl, fluoro-substituted phenyl, and dihydropyridine moieties, make it a promising candidate for further investigation in drug discovery and development.

The 2-carbamoylphenyl moiety in the molecular structure suggests a potential role in modulating enzyme activity or interacting with biological targets. Carbamoyl groups are often involved in the formation of hydrogen bonds, which can be crucial for the binding affinity and specificity of a drug molecule. In contrast, the 4-fluorophenyl substituent introduces a fluorine atom into the aromatic ring, a common strategy in medicinal chemistry to enhance metabolic stability and binding interactions. The fluorine atom can influence the electronic properties of the molecule, thereby affecting its pharmacokinetic profile.

The core of the molecule is the 6-oxo-1,6-dihydropyridine scaffold, which is well-known for its role in cardiovascular drugs due to its ability to interact with calcium channels. However, modifications to this scaffold can lead to novel compounds with different biological activities. The presence of a carboxamide group at the 3-position further diversifies the potential interactions with biological targets. This group can participate in hydrogen bonding and may also influence the solubility and bioavailability of the compound.

In recent years, there has been growing interest in developing small-molecule inhibitors for various therapeutic targets. The compound N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been explored as a potential inhibitor in several areas. For instance, studies have suggested that it may have inhibitory effects on certain kinases and other enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows it to interact with multiple targets simultaneously, which could be advantageous for developing multi-target drugs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings often requires specialized synthetic techniques due to their sensitivity to reaction conditions. However, advances in synthetic methodologies have made it more feasible to incorporate fluorinated moieties into complex molecules like this one. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the carbon-carbon bonds necessary for this structure.

Evaluation of the pharmacological properties of N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has revealed several interesting characteristics. In vitro studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties by modulating inflammatory pathways. These findings are particularly exciting given the increasing demand for novel therapeutic agents that can address complex diseases.

The development of new drugs is not only about identifying active compounds but also about understanding their mechanism of action and potential side effects. Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how a compound will interact with biological targets at an atomic level. For N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, such simulations have provided valuable insights into its binding mode and interaction with enzymes like kinases.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties by making structural modifications based on computational predictions and experimental data. Furthermore, clinical trials may be conducted to evaluate its safety and efficacy in humans if preclinical studies continue to show encouraging results. The integration of traditional organic synthesis with modern computational methods is likely to play a crucial role in realizing these goals.

In conclusion, N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-04-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of today's most challenging medical conditions.